(3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol

• Molecular Formula: C22H20N2O
• Molecular Weight: 328.4 g/mol
• IUPAC Name: [3-[(9-ethylcarbazol-3-yl)methylideneamino]phenyl]methanol
• InChI: InChI=1S/C22H20N2O/c1-2-24-21-9-4-3-8-19(21)20-13-16(10-11-22(20)24)14-23-18-7-5-6-17(12-18)15-25/h3-14,25H,2,15H2,1H3
• InChI Key: CHLWQZNKBIPHBR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=NC3=CC=CC(=C3)CO)C4=CC=CC=C41

Description

(3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol is an organic compound that features a carbazole moiety linked to a phenyl group through a methylene bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol typically involves a multi-step process:

Formation of the Carbazole Derivative: The initial step involves the synthesis of 9-ethyl-9H-carbazole through the alkylation of carbazole with ethyl bromide.

Condensation Reaction: The 9-ethyl-9H-carbazole is then subjected to a condensation reaction with 3-formylphenylamine under basic conditions to form the Schiff base.

Reduction: The Schiff base is subsequently reduced using a reducing agent such as sodium borohydride to yield this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure high yield and purity. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

(3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The imine group can be reduced to form an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Electrophilic reagents like bromine or nitric acid can be used under controlled conditions.

Major Products

Oxidation: Formation of (3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)ketone.

Reduction: Formation of (3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methyl]amino}phenyl)methanol.

Substitution: Formation of brominated or nitrated derivatives of the compound.

Scientific Research Applications

(3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol has several applications in scientific research:

Organic Electronics: Used as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic cells due to its electronic properties.

Medicinal Chemistry: Investigated for its potential as a pharmacophore in the development of new drugs, particularly in targeting specific enzymes or receptors.

Materials Science: Utilized in the synthesis of novel polymers and materials with unique optical and electronic properties.

Mechanism of Action

The mechanism of action of (3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol depends on its application:

In Organic Electronics: The compound acts as an electron donor or acceptor, facilitating charge transport in devices.

In Medicinal Chemistry: It may interact with specific molecular targets, such as enzymes or receptors, through hydrogen bonding, π-π interactions, or hydrophobic effects, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• (3-{[(E)-(9-methyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol
• (3-{[(E)-(9-phenyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol

Uniqueness

(3-{[(E)-(9-ethyl-9H-carbazol-3-yl)methylidene]amino}phenyl)methanol is unique due to the presence of the ethyl group on the carbazole moiety, which can influence its electronic properties and reactivity. This structural feature may enhance its performance in specific applications, such as in organic electronics or as a pharmacophore in drug development.